Cas no 1119452-82-2 (Methyl imidazo1,2-apyrimidine-2-carboxylate)

Methyl imidazo[1,2-a]pyrimidine-2-carboxylate is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework offers stability and reactivity, making it valuable for constructing complex molecules. The methyl ester group enhances solubility in organic solvents, facilitating further derivatization. The compound’s electron-rich aromatic system also enables participation in various coupling and cyclization reactions. Its well-defined reactivity profile makes it a useful building block for developing biologically active compounds, including kinase inhibitors and antimicrobial agents.

Methyl imidazo1,2-apyrimidine-2-carboxylate structure

1119452-82-2 structure

Product Name:Methyl imidazo1,2-apyrimidine-2-carboxylate

CAS No:1119452-82-2

MF:C₈H₇N₃O₂

MW:177.160081148148

MDL:MFCD12027122

CID:1069814

PubChem ID:25219534

Update Time:2025-11-01

Methyl imidazo1,2-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl imidazo[1,2-a]pyrimidine-2-carboxylate
- methylimidazo[1,2-a]pyrimidine-2-carboxylate
- STK503598
- 1119452-82-2
- LS-02171
- ALBB-005890
- AKOS005169352
- F53829
- MFCD12027122
- Methyl imidazo1,2-apyrimidine-2-carboxylate
- MDL： MFCD12027122
- Inchi： 1S/C8H7N3O2/c1-13-7(12)6-5-11-4-2-3-9-8(11)10-6/h2-5H,1H3
- InChI Key： FXPAATUDJDSKSM-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CN2C=CC=NC2=N1)=O

Computed Properties

Exact Mass: 177.053826475g/mol
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 56.5Å²

Methyl imidazo1,2-apyrimidine-2-carboxylate Security Information

HazardClass：IRRITANT

Methyl imidazo1,2-apyrimidine-2-carboxylate Pricemore >>

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